1-Bromo-4-isopropoxybenzene

• IUPAC Name: 1-bromo-4-propan-2-yloxybenzene
• InChI: InChI=1S/C9H11BrO/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7H,1-2H3
• InChI Key: MPAOOLLBWUEXOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)Br
• Molecular Formula: C9H11BrO
• DSSTOX Substance ID: DTXSID00281190
• Molecular Weight: 215.09 g/mol
• CAS No.: 6967-88-0

Description

1-Bromo-4-isopropoxybenzene is an organic compound with the molecular formula C9H11BrO. It is a brominated aromatic ether, where a bromine atom is substituted at the para position of a benzene ring, and an isopropoxy group is attached to the same ring. This compound is of interest in various fields of chemical research and industry due to its unique structural properties and reactivity .

Scientific Research Applications

1-Bromo-4-isopropoxybenzene is utilized in various scientific research applications, including:

Chemistry: As an intermediate in the synthesis of more complex organic molecules.

Biology: In the study of enzyme-substrate interactions where the compound acts as a substrate or inhibitor.

Medicine: Potential use in the development of pharmaceutical compounds due to its reactivity and structural properties.

Industry: Used in the production of specialty chemicals and materials

Safety and Hazards

When handling 1-Bromo-4-isopropoxybenzene, it’s important to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Bromo-4-isopropoxybenzene can be synthesized through electrophilic aromatic substitution reactions. One common method involves the bromination of 4-isopropoxybenzene using bromine or a bromine source such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron(III) bromide (FeBr3). The reaction is typically carried out in an inert solvent such as dichloromethane at room temperature .

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems allows for precise control over reaction conditions, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-4-isopropoxybenzene undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The isopropoxy group can be oxidized to form corresponding carbonyl compounds.

Reduction: The aromatic ring can undergo reduction reactions under specific conditions.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium methoxide (NaOMe) in methanol.

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C).

Major Products:

Nucleophilic Substitution: Formation of 4-isopropoxyaniline when reacted with aniline.

Oxidation: Formation of 4-isopropoxybenzaldehyde.

Reduction: Formation of 4-isopropoxycyclohexane

Mechanism of Action

The mechanism of action of 1-Bromo-4-isopropoxybenzene involves its interaction with nucleophiles or electrophiles, leading to the formation of new chemical bonds. The bromine atom, being a good leaving group, facilitates nucleophilic substitution reactions. The isopropoxy group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and binding affinity with molecular targets .

Comparison with Similar Compounds

1-Bromo-4-isopropylbenzene: Similar structure but with an isopropyl group instead of an isopropoxy group.

4-Bromophenyl isopropyl ether: Similar ether linkage but different substituent positions.

Uniqueness: 1-Bromo-4-isopropoxybenzene is unique due to the presence of both a bromine atom and an isopropoxy group on the benzene ring. This combination imparts distinct reactivity and physical properties, making it valuable in specific synthetic and industrial applications .

Synthesis routes and methods I

Procedure details

A mixture of 4-bromophenol (30.0 g, 173 mmol), potassium carbonate (26.3 g, 190 mol), sodium iodide (0.60 g, 4 mmol), 2-bromopropane (85.1 g, 0.692 mmol), and N,N-dimethylformamide (173 mL) was warmed at 60° C. for 17 hours. The solution was cooled to room temperature and water (300 mL) was added. The solution was extracted with diethyl ether. The extract was washed with aqueous sodium hydroxide, water, and aqueous sodium chloride, dried (Na2SO4), filtered, and concentrated. The product was purified by vacuum distillation to give 4-bromo-isopropoxybenzene (25.3 g, 118 mmol) as a colorless liquid.

Synthesis routes and methods II

Procedure details

A mixture of 4-bromophenol (16-2, 7.02 g, 39.4 mmol) and potassium carbonate (12.6 g, 90.9 mmol) in DMSO (20.0 mL) was added with 2-iodopropane (16-1, 5.2 mL, 49.0 mmol). The mixture was heated at 60° C. overnight. The solution was cooled to room temperature and added with water (200 mL). The reaction was extracted with EtOAc, dried over MgSO4, and concentrated under reduced pressure. The residue was purified by flash column chromatography on silica gel (EtOAc:hexanes=1:100 as eluant) to give 1-bromo-4-isopropoxybenzene (6.66 g) as colorless oil in 79% yield: 1H NMR (CDCl3) δ 7.34 (m, 2 H), 6.77 (dd, J=8.9, 3.1 Hz, 2 H), 4.49 (m, 1 H), 1.33 (s, 3 H), 1.31 (m, 3 H).